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Compound of Interest

Compound Name: Estradiol 3-glucuronide

Cat. No.: B133874 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Estradiol 3-glucuronide. Adherence to these

procedures is critical to ensure personal safety and minimize environmental contamination.

Hazard Summary and Quantitative Data
Estradiol 3-glucuronide is classified as a hazardous substance with acute toxicity if

swallowed, in contact with skin, or if inhaled. It is also a suspected carcinogen and potential

reproductive hazard. Due to its potent hormonal activity, all contact should be minimized.
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Property Data

Chemical Name Estradiol 3-(β-D-glucuronide)

CAS Number 15270-30-1

Molecular Formula C₂₄H₃₂O₈

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal, Inhalation);

Suspected Carcinogen; Potential Reproductive

Hazard

Signal Word Warning

Hazard Statements

H302: Harmful if swallowed. H312: Harmful in

contact with skin. H332: Harmful if inhaled.

H351: Suspected of causing cancer. H360: May

damage fertility or the unborn child.

Occupational Exposure Limit (OEL)

No specific OEL has been established for

Estradiol 3-glucuronide.[1][2] All work should be

conducted under the principle of ALARA (As

Low As Reasonably Achievable) exposure.

Storage Temperature -20°C

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory when handling Estradiol 3-glucuronide to

prevent exposure.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. It is recommended to use

double gloves.

Eye Protection: Safety glasses with side shields or a face shield must be worn.

Protective Clothing: A lab coat or a disposable gown should be worn to protect the skin and

clothing.

Respiratory Protection: For handling the powder form or when aerosols may be generated, a

dust mask (e.g., N95) or a respirator with an appropriate cartridge is necessary.
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Operational Plan for Safe Handling
Upon receipt, inspect the container for any damage or leaks.

Store the compound in a clearly labeled, tightly sealed container in a designated, locked

freezer at -20°C.

Maintain an accurate inventory of the material.

All handling of Estradiol 3-glucuronide, especially the solid form, must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Before handling, ensure the work area is clean and uncluttered.

Wear the full required PPE ensemble.

To avoid generating dust, handle the powder carefully. If possible, use a solution.

Use dedicated equipment (spatulas, weigh boats, etc.) for handling this compound. If not

possible, thoroughly decontaminate equipment after use.

A strict protocol for donning and doffing PPE is crucial to prevent cross-contamination.

Donning Sequence:

Perform hand hygiene.

Put on a lab coat or gown.

Put on a mask or respirator.

Put on eye protection.

Put on gloves, ensuring the cuffs of the gloves are pulled over the sleeves of the lab coat.

Doffing Sequence:

Remove the gown and gloves together, turning them inside out as they are removed.
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Perform hand hygiene.

Remove eye protection.

Remove the mask or respirator.

Perform hand hygiene again.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with an absorbent material, and carefully sweep it into a designated hazardous waste

container. Decontaminate the spill area with a suitable cleaning agent.

Disposal Plan
All waste contaminated with Estradiol 3-glucuronide must be treated as hazardous waste.

Solid Waste: Contaminated PPE (gloves, gowns), weigh boats, and other disposable

materials should be collected in a designated, labeled, and sealed hazardous waste

container.

Liquid Waste: Unused solutions and solvent rinses from cleaning contaminated glassware

must be collected in a separate, labeled, and sealed hazardous waste container.
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Sharps: Contaminated needles, syringes, or other sharps must be placed in a designated,

puncture-resistant sharps container.

Disposal Method: All hazardous waste must be disposed of through a licensed

environmental management contractor. Do not dispose of this material down the drain or in

the regular trash.

Visualizations
The following diagrams illustrate the key workflows and logical relationships for the safe

handling of Estradiol 3-glucuronide.
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Safe Handling Workflow

Waste Disposal Workflow

Receiving and Inspection

Storage in Locked Freezer (-20°C)

Don Full PPE

Handling in Chemical Fume Hood

Decontamination of Work Area and Equipment Segregate Waste at Point of Generation

Doff PPE Collect in Labeled, Sealed Hazardous Waste Containers

Store Waste in Designated Area

Arrange for Licensed Contractor Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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